Cas no 903302-80-7 (N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide)

• Product Name: N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide
• CAS No: 903302-80-7
• MF: C₂₀H₁₇N₃O₅
• MW: 379.366084814072
• CID: 5493972
• Update Time: 2025-06-12

N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide
• Acetamide, 2-[[1,2-dihydro-1-oxo-2-(2-propen-1-yl)-5-isoquinolinyl]oxy]-N-(4-nitrophenyl)-
• N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide

• Inchi： 1S/C20H17N3O5/c1-2-11-22-12-10-16-17(20(22)25)4-3-5-18(16)28-13-19(24)21-14-6-8-15(9-7-14)23(26)27/h2-10,12H,1,11,13H2,(H,21,24)
• InChI Key： BESHASQVUFEEMV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)COC1=CC=CC2=C1C=CN(CC=C)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide

Recent Advances in the Study of N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS: 903302-80-7)

The compound N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS: 903302-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity of the compound. These efforts have laid a solid foundation for further pharmacological investigations.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data suggest that it exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, recent research has demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. This finding positions the compound as a potential candidate for the development of novel anti-inflammatory agents.

Further investigations into the molecular mechanisms underlying the compound's activity have employed computational modeling and molecular docking studies. These approaches have provided insights into the binding interactions between N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide and its target proteins, highlighting key amino acid residues involved in the binding process. Such information is invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on synthesizing analogs with improved pharmacokinetic properties while maintaining the desired biological activity.

In conclusion, N-(4-nitrophenyl)-2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide represents a promising scaffold for the development of novel therapeutic agents. Continued research efforts are expected to further elucidate its pharmacological potential and optimize its properties for clinical applications. The integration of synthetic chemistry, computational biology, and pharmacological studies will be crucial in advancing this compound toward preclinical and clinical development.